Cas no 2248352-64-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-dimethylphenyl)sulfanyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-dimethylphenyl)sulfanyl]acetate
• CAS No: 2248352-64-7
• MF: C₁₈H₁₅NO₄S
• MW: 341.38100361824
• CID: 6338408
• PubChem ID: 165719368
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-dimethylphenyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-dimethylphenyl)sulfanyl]acetate
• 2248352-64-7
• EN300-6516168

• Inchi： 1S/C18H15NO4S/c1-11-7-8-12(2)15(9-11)24-10-16(20)23-19-17(21)13-5-3-4-6-14(13)18(19)22/h3-9H,10H2,1-2H3
• InChI Key： YWHBEDAEXVNEMF-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 341.07217913g/mol
• Monoisotopic Mass: 341.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-dimethylphenyl)sulfanyl]acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-dimethylphenyl)sulfanyl]acetate (CAS No. 2248352-64-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-dimethylphenyl)sulfanyl]acetate (CAS No. 2248352-64-7) is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines an isoindole-1,3-dione core with a 2,5-dimethylphenylsulfanyl acetate moiety, making it a subject of interest for researchers exploring novel bioactive compounds and functional materials. The presence of both sulfanyl and ester groups in its architecture offers versatile reactivity, enabling its use in targeted synthesis and drug design.

In recent years, the demand for isoindole derivatives has surged due to their role in developing small-molecule therapeutics and photovoltaic materials. This compound, with its CAS No. 2248352-64-7, aligns with trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates. Its 2,5-dimethylphenyl substituent enhances lipophilicity, a property critical for improving drug bioavailability—a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl segment is particularly noteworthy for its applications in peptide coupling and polymer modification. Users frequently search for "isoindole-1,3-dione applications" or "sulfanyl acetate derivatives in drug delivery," reflecting growing interest in its utility. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring purity for high-value research—a common query among laboratory professionals.

From an industrial perspective, CAS No. 2248352-64-7 is explored for its potential in advanced coatings and adhesives, where its thermal stability and molecular rigidity are advantageous. Discussions on platforms like ResearchGate often highlight its compatibility with cross-linking agents, addressing user concerns about material durability. Additionally, its electron-withdrawing properties make it relevant for organic electronics, a field gaining traction in renewable energy debates.

Safety and handling of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(2,5-dimethylphenyl)sulfanyl]acetate adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. This aligns with SEO-optimized searches for "safe handling of isoindole derivatives"—a frequent concern among academic and industrial users. Its stability under ambient conditions further supports its appeal for scalable applications.

In summary, CAS No. 2248352-64-7 represents a convergence of pharmaceutical innovation and material science, addressing contemporary needs in drug development and sustainable technology. Its multifaceted chemistry continues to inspire research, as evidenced by its prominence in patent filings and scientific literature—making it a compound to watch in evolving scientific landscapes.